Cas no 1261540-65-1 (3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid)

• Product Name: 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid
• CAS No: 1261540-65-1
• MF: C₁₅H₁₂F₃NO₃
• MW: 311.25589466095
• CID: 4983330
• Update Time: 2025-08-05

3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid

• Inchi： 1S/C15H12F3NO3/c1-22-12-7-6-9(8-13(20)21)19-14(12)10-4-2-3-5-11(10)15(16,17)18/h2-7H,8H2,1H3,(H,20,21)
• InChI Key： MNTMAODRUUMHRG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=CC=C(CC(=O)O)N=1)OC)(F)F

Computed Properties

• Exact Mass: 311.07692773 g/mol
• Monoisotopic Mass: 311.07692773 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4
• Molecular Weight: 311.25

Additional information on 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid

3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic Acid: A Comprehensive Overview

3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid, also known by its CAS number 1261540-65-1, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid is characterized by a pyridine ring substituted with a methoxy group at position 3, a trifluoromethyl-substituted phenyl group at position 2, and an acetic acid moiety at position 6. This arrangement creates a molecule with both aromatic and aliphatic characteristics, contributing to its versatile reactivity and bioavailability. The trifluoromethyl group, in particular, imparts significant electron-withdrawing effects, which can influence the compound's interaction with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also pave the way for further structural modifications to optimize biological activity.

The biological activity of 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid has been extensively studied. Preclinical studies indicate that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate receptor activity has led to investigations into its role in neurodegenerative diseases and cancer therapy.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its unique chemical properties allow for the design of drug carriers that can enhance bioavailability and reduce side effects. Furthermore, its compatibility with various functional groups makes it a valuable building block in combinatorial chemistry.

The environmental impact of 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid is another area of growing interest. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. These evaluations are crucial for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

In conclusion, 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity, combined with its favorable biological properties, positions it as a key player in future advancements in medicine and materials science. Continued research will undoubtedly unlock further insights into its potential uses and optimizations.